Cas no 106961-22-2 (1,4,7,17,20,23-Hexaaza-cyclodotriacontane Hexahydrochloride)

• Product Name: 1,4,7,17,20,23-Hexaaza-cyclodotriacontane Hexahydrochloride
• CAS No: 106961-22-2
• Molecular Formula: C₂₆H₅₈N₆^.₆[HCl]
• Molecular Weight: 673.54456
• MDL: MFCD05863898
• CID: 127391
• PubChem ID: 44890837

1,4,7,17,20,23-Hexaaza-cyclodotriacontane Hexahydrochloride Properties

Names and Identifiers

• 1,4,7,17,20,23-Hexaazacyclodotriacontane,hydrochloride (1:6)
• 1,4,7,17,20,23-HEXAAZA-CYCLODOTRIACONTANE HYDROCHLORIDE
• 1,4,7,17,20,23-Hexaazacyclodotriacontane hexahydrochloride
• 1,4,7,17,20,23-hexazacyclodotriacontane hexahydrochloride
• 1,4,7,17,20,23-HEXAAZA-CYCLODOTRIACONTANE 6HCL
• A801549
• MFCD05863898
• 106961-22-2
• 1,4,7,17,20,23-hexaaza-cyclodotriacontane hydrichloride
• 1,4,7,17,20,23-hexaaza-cyclodotriacontane hydrochloride salt
• 1,4,7,17,20,23-hexazacyclodotriacontane;hexahydrochloride
• DTXSID40661351
• AKOS037643869
• AS-38845
• 1,4,7,17,20,23-Hexaazacyclodotriacontane--hydrogen chloride (1/6)
• 1,4,7,17,20,23-hexaaza-cyclodotriacontanehydrochloride

• MDL： MFCD05863898
• InChIKey： WVZPZQUISKKHAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H58N6.6ClH/c1-3-7-11-15-27-19-23-31-25-21-29-17-13-9-5-2-6-10-14-18-30-22-26-32-24-20-28-16-12-8-4-1;;;;;;/h27-32H,1-26H2;6*1H
• SMILES： C1CCCCNCCNCCNCCCCCCCCCNCCNCCNCCCC1.Cl.Cl.Cl.Cl.Cl.Cl

Computed Properties

• Exact Mass: 670.33312
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 670.332
• Heavy Atom Count: 38
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 7
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.2A^2

Experimental Properties

• LogP: 9.78380
• PSA: 72.18
• Boiling Point: 739°C at 760 mmHg
• Flash Point: 400.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines